Integrative systems control approach for reactivating Kaposi’s sarcoma-associated herpesvirus (KSHV) with combinatory drugs

Integrative Biology Pub Date: 2008-11-14 DOI: 10.1039/B815225J

Abstract

Cells serve as basic units of life and represent intricate biological molecular systems. The vast number of cellular molecules with their signaling and regulatory circuitries forms an intertwined network. In this network, each pathway interacts non-linearly with others through different intermediates. Thus, the challenge of manipulating cellular functions for desired outcomes, such as cancer eradication and controlling viral infection lies within the integrative system of regulatory circuitries. By using a closed-loop system control scheme, we can efficiently analyze biological signaling networks and manipulate their behavior through multiple stimulations on a collection of pathways. Specifically, we aimed to maximize the reactivation of Kaposi’s Sarcoma-associated Herpesvirus (KSHV) in a Primary Effusion Lymphoma cell line. The advantage of this approach is that it is well-suited to study complex integrated systems; it circumvents the need for detailed information of individual signaling components; and it investigates the network as a whole by utilizing key systemic outputs as indicators.

Graphical abstract: Integrative systems control approach for reactivating Kaposi’s sarcoma-associated herpesvirus (KSHV) with combinatory drugs
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